molecular formula C13H16O3 B8488969 Ethyl 3-(4-methoxyphenyl)-2-methylprop-2-enoate CAS No. 52750-05-7

Ethyl 3-(4-methoxyphenyl)-2-methylprop-2-enoate

Cat. No.: B8488969
CAS No.: 52750-05-7
M. Wt: 220.26 g/mol
InChI Key: CATWJJBYIYENLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-(4-methoxyphenyl)-2-methylprop-2-enoate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

52750-05-7

Molecular Formula

C13H16O3

Molecular Weight

220.26 g/mol

IUPAC Name

ethyl 3-(4-methoxyphenyl)-2-methylprop-2-enoate

InChI

InChI=1S/C13H16O3/c1-4-16-13(14)10(2)9-11-5-7-12(15-3)8-6-11/h5-9H,4H2,1-3H3

InChI Key

CATWJJBYIYENLW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=CC1=CC=C(C=C1)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 71.8 g (0.30 mole) of ethyl β-(p-methoxyphenyl)-β-hydroxy-α-methylpropionate is refluxed with 41.0 g (0.30 mole) of potassium hydrogen sulfate in 718 ml of benzene for 1 hour. The insoluble white crystals formed are filtered off, washed with benzene and the solvent of the filtrate is removed on evaporation. This is dissolved in 700 ml of ether. The ether solution is washed with 4 × 100 ml of cold water until neutral followed by 80 ml of saturated sodium chloride solution, then it is dried over magnesium sulfate for 1.5 hours and filtered. The solvent is removed on an evaporator to give ethyl p-methoxy-α-methylcinnamate.
Quantity
71.8 g
Type
reactant
Reaction Step One
Quantity
41 g
Type
reactant
Reaction Step Two
Quantity
718 mL
Type
solvent
Reaction Step Two

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